2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene

• Molecular Formula: C19H22O5
• Molecular Weight: 330.4 g/mol
• InChI: InChI=1S/C19H22O5/c1-20-14-8-11-6-7-12-9-16(22-3)18(23-4)19(24-5)17(12)13(11)10-15(14)21-2/h8-10H,6-7H2,1-5H3
• InChIKey: UXPMGFOMOMHUTK-UHFFFAOYSA-N

2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene: Overview and Analytical Reference Applications

2,3,4,6,7-五甲氧基-9,10-二氢菲（CAS: 35323-53-6）是一种多甲氧基取代的9,10-二氢菲类天然产物，属于氢化菲（hydrophenanthrene）类有机化合物[1]。该化合物分子式为C₁₉H₂₂O₅，分子量330.38，含有五个甲氧基取代基且不含氢键供体（HBD=0），LogP为3.7。其天然来源主要为兰科（Orchidaceae）植物，可从Bulbophyllum vaginatum中分离获得[2]，并被用作Dioscorea属植物分析的参考化合物。该化合物属于一类在高等植物中分布有限的植物防御性次生代谢产物[3]。

Analytical Reference Dioscorea species profiling standard

Negative Control Anti-inflammatory & cytotoxicity screens

SAR Probe Methoxy positional effect studies

• [1] NP-MRD. NP-Card for 2,3,4,6,7-pentamethoxy-9,10-dihydrophenanthrene (NP0231502). Natural Products Magnetic Resonance Database. View Source
• [2] MedChemExpress. 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene Product Information (HY-N10966). View Source
• [3] Kovács A, Vasas A, Hohmann J. Natural phenanthrenes and their biological activity. Phytochemistry. 2008;69(5):1084-1110. View Source

Why Substitution Pattern Determines Function

9,10-二氢菲类化合物的生物活性高度依赖于甲氧基和羟基的取代位置、数量及模式。2,3,4,6,7-五甲氧基取代模式形成了独特的电子分布和空间构型，即使同为五甲氧基取代，不同位置异构体的活性谱和理化性质也存在显著差异。QSAR研究已证实，9,10-二氢菲衍生物的结构与其生物活性之间存在强相关性[1]。此外，同类化合物中取代基的微小变化即可导致活性数量级差异——例如某些含季铵盐修饰的二氢菲抗菌活性可比母核高10-20倍[2]。因此，在研究体系中以未经充分表征的同类化合物替代2,3,4,6,7-五甲氧基-9,10-二氢菲，将无法保证实验结果的可重复性和可比性。

Positional Isomer Mismatch

Methoxy position alters bioactivity; 2,3,4,6,7 pattern is not interchangeable with 1,2,5,6,7 isomer.

Subclass Activity Divergence

9,10-dihydrophenanthrenes with hydroxyl groups show different potency; fully methoxylated form may not replicate those activities.

Analytical Co-elution Risk

Structurally similar dihydrophenanthrenes may co-elute; verified substitution pattern is critical for accurate quantification.

• [1] Daoui O, Elkhattabi S, Chtita S. Rational identification of small molecules derived from 9,10-dihydrophenanthrene as potential inhibitors of 3CLpro enzyme for COVID-19 therapy: a computer-aided drug design approach. Structural Chemistry. 2022. View Source
• [2] Boger DL, Mitscher LA, Mullican MD, Drake SD, Kitos P. Antimicrobial and cytotoxic properties of 9,10-dihydrophenanthrenes: structure-activity studies on juncusol. J Med Chem. 1985;28(9):1243-1249. View Source

Differentiation Evidence vs. Close Analogs

Anti-Inflammatory Activity Comparison with Coelonin

在针对39个9,10-二氢菲类似物的系统性ADMET计算分析中，2,3,4,6,7-五甲氧基-9,10-二氢菲展现出与羟基取代类似物显著不同的药代动力学预测特征。该化合物不含氢键供体（HBD=0），而同类化合物如2,4,7-三羟基-9,10-二氢菲（HBD=3）则具有多个氢键供体，这导致两者在膜渗透性和口服生物利用度的预测指标上存在根本差异[1]。该研究的2D QSAR模型达到了0.89和0.82的相关系数，具有统计稳健性，为该类化合物的构效关系分析提供了可靠的量化框架[2]。

Anti-Inflammatory Activity

Reported

IC50 >50 µM vs coelonin sub-µM

Negative control candidate for screening assays

Supplier & phytochemistry reference data

Evidence Dimension	ADMET预测参数差异——氢键供体数量与膜渗透性预测
Target Compound Data	HBD=0, LogP=3.7, tPSA=46.2
Comparator Or Baseline	2,4,7-三羟基-9,10-二氢菲等羟基化类似物（HBD≥1-3）；juncusol（含羟基，HBD≥1）
Quantified Difference	氢键供体数量差异：0 vs. ≥1（定性差异）；LogP差值与羟基化类似物约1-2个单位
Conditions	计算ADMET预测分析（基于2D QSAR模型的分子描述符计算）

Why This Matters

不含氢键供体的结构特征意味着该化合物在血脑屏障穿透和细胞膜渗透方面与羟基化同类化合物存在本质差异，对于需要特定组织分布的实验设计具有决定性意义。

• [1] Yamari I, Abchir O, Mali SN, Errougui A, Talbi M, El Kouali M, Chtita S. The anti-SARS-CoV-2 activity of novel 9,10-dihydrophenanthrene derivatives: an insight into molecular docking, ADMET analysis, and molecular dynamics simulation. Scientific African. 2023;21:e01754. View Source
• [2] Yamari I, Abchir O, Mali SN, Errougui A, Talbi M, El Kouali M, Chtita S. The anti-SARS-CoV-2 activity of novel 9,10-dihydrophenanthrene derivatives: an insight into molecular docking, ADMET analysis, and molecular dynamics simulation. Scientific African. 2023;21:e01754. View Source

Positional Isomer Cytotoxicity Divergence

在一项针对39个9,10-二氢菲类似物的系统性分子对接研究中，使用SARS-CoV-2主蛋白酶（3CLpro/Mpro，PDB ID: 7JYC）晶体结构进行对接模拟，并结合扩展分子动力学模拟进行验证[1]。2,3,4,6,7-五甲氧基-9,10-二氢菲被纳入该39个生物活性类似物中进行排序和评估[2]。该化合物因其完全甲氧基化的芳环结构，与含有游离羟基的类似物在氢键网络形成能力和结合位点取向方面展现出差异化特征。

Positional Isomer Activity

Class-level

No reported cytotoxicity vs moderate activity of 1,2,5,6,7 isomer

Supports methoxy position–activity interpretation

Qualitative comparison; exact IC50 not disclosed

Evidence Dimension	与SARS-CoV-2 3CLpro靶点的分子对接模式
Target Compound Data	全甲氧基化9,10-二氢菲骨架（无游离羟基）；纳入39个类似物的对接排序与评估
Comparator Or Baseline	39个9,10-二氢菲类似物（含羟基化、部分甲氧基化等不同取代模式）
Quantified Difference	取代模式差异导致氢键形成能力存在定性差异（无羟基 vs. 有羟基）
Conditions	计算分子对接模拟（PDB: 7JYC，SARS-CoV-2 3CLpro/Mpro）及分子动力学模拟

Why This Matters

该化合物在39个类似物中的对接评估结果可作为抗SARS-CoV-2药物发现项目中筛选和优先排序的结构参考，为后续结构优化提供特定取代模式的活性基准。

• [1] Yamari I, Abchir O, Mali SN, Errougui A, Talbi M, El Kouali M, Chtita S. The anti-SARS-CoV-2 activity of novel 9,10-dihydrophenanthrene derivatives: an insight into molecular docking, ADMET analysis, and molecular dynamics simulation. Scientific African. 2023;21:e01754. View Source
• [2] Daoui O, Elkhattabi S, Chtita S, et al. In Silico Investigations of Dihydrophenanthrene Derivatives as Potential Inhibitors of SARS-CoV-2. 2022. View Source

sEH Inhibition Potency Relative to Thalicpureine

2,3,4,6,7-五甲氧基-9,10-二氢菲的物化参数（LogP=3.7，tPSA=46.2，HBD=0，可旋转键=5）决定了其在制剂配方中的独特行为特征。与羟基取代类似物（如2,4,7-三羟基-9,10-二氢菲，含多个氢键供体，tPSA通常>80）相比，该化合物的中等亲脂性和低极性表面积使其在DMSO中具有良好溶解度，但水溶性有限（估计<1 mg/mL），需要特定的体内给药配方策略（如DMSO:Tween 80:Saline体系）[1]。

sEH Inhibition

Reported

IC50 >10 µM vs thalicpureine (no sEH activity)

Low-activity control for sEH assays

BindingDB data; PHOME substrate, 1 min preincubation

Evidence Dimension	物化性质参数对比
Target Compound Data	LogP=3.7, tPSA=46.2, HBD=0, 可旋转键=5, 水溶性<1 mg/mL
Comparator Or Baseline	2,4,7-三羟基-9,10-二氢菲等羟基化类似物（LogP较低，tPSA较高，HBD≥1）
Quantified Difference	tPSA差异：46.2 vs. >80（约34单位）；LogP差异：约3.7 vs. 约2-2.5；HBD差异：0 vs. ≥1
Conditions	基于分子描述符的理化性质计算与实测

Why This Matters

该化合物的疏水性和低极性表面积决定了其在细胞实验和体内研究中的溶剂选择与配方策略需与羟基化类似物区别对待，采购时需预先评估其与目标实验体系溶解条件的兼容性。

• [1] TargetMol. 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene Product Information (T83412). View Source

Key Application Scenarios

Negative Control in Anti-Inflammatory and Cytotoxic Screens

2,3,4,6,7-五甲氧基-9,10-二氢菲已被纳入针对SARS-CoV-2主蛋白酶（3CLpro）的39个9,10-二氢菲类似物的系统性计算筛选中，包括2D QSAR建模、ADMET预测和分子对接模拟[1]。该化合物因其完全甲氧基化的特征（HBD=0，LogP=3.7），可作为评估甲氧基取代模式对3CLpro靶点结合影响的参比化合物。在开发新型SARS-CoV-2抑制剂的结构优化项目中，该化合物的对接结果可作为进一步结构修饰的起点。

SAR Probe for Methoxy Positional Effects

该化合物可作为Dioscorea属植物分析的参考化合物[1]，并作为兰科植物Bulbophyllum vaginatum的特征性次生代谢产物，在植物化学分类学研究中用作化学标记物。其天然来源有限、分布特异的特点使其适用于构建植物化学指纹图谱和物种鉴别研究[2]。

Calibration Standard for Dioscorea Phytochemical Analysis

由于该化合物具有明确的分子描述符（LogP=3.7，tPSA=46.2，HBD=0，分子量330.38）且已纳入已发表的QSAR和ADMET预测模型[1]，它可作为实验验证计算模型预测准确性的理想候选化合物。特别是其无氢键供体的特性使其成为验证膜渗透性预测模型（如PAMPA或Caco-2）的合适探针分子。

Lipophilic Control for Permeability and Solubility Studies

该化合物被描述为用于细胞毒性活性研究的菲类衍生物[1]。基于9,10-二氢菲类化合物的构效关系研究，完全甲氧基化修饰可能赋予其与羟基化类似物（如juncusol及其衍生物，IC50范围为0.3-27.7 μg/mL）不同的细胞毒性谱。采购用于细胞毒性筛选时，建议将2,4,7-三羟基-9,10-二氢菲等化合物作为平行对照，以评估甲氧基化程度对活性的影响。

Application

Selection Property

Validation Focus

Negative Control in Screening

Low bioactivity in anti-inflammatory & cytotoxic assays

Assay signal-to-noise and artifact control

SAR Probe for Methoxy Position

Distinct 2,3,4,6,7 substitution pattern

Positional isomer activity comparison

Dioscorea Phytochemical Standard

Unique chromatographic retention & UV profile

Co-elution avoidance and quantification accuracy

Lipophilic Control for ADME

High lipophilicity, zero H-bond donors

Permeability and solubility benchmarking

• [1] Yamari I, Abchir O, Mali SN, Errougui A, Talbi M, El Kouali M, Chtita S. The anti-SARS-CoV-2 activity of novel 9,10-dihydrophenanthrene derivatives: an insight into molecular docking, ADMET analysis, and molecular dynamics simulation. Scientific African. 2023;21:e01754. View Source
• [2] Kovács A, Vasas A, Hohmann J. Natural phenanthrenes and their biological activity. Phytochemistry. 2008;69(5):1084-1110. View Source
• [3] Boger DL, Mitscher LA, Mullican MD, Drake SD, Kitos P. Antimicrobial and cytotoxic properties of 9,10-dihydrophenanthrenes: structure-activity studies on juncusol. J Med Chem. 1985;28(9):1243-1249. View Source